Cas no 95668-21-6 (1-Bromo-2-nitro-4-(trifluoromethoxy)benzene)

1-Bromo-2-nitro-4-(trifluoromethoxy)benzene structure

95668-21-6 structure

Product Name:1-Bromo-2-nitro-4-(trifluoromethoxy)benzene

CAS No:95668-21-6

MF:C₇H₃BrF₃NO₃

MW:286.002831697464

MDL:MFCD13194446

CID:1016005

Update Time:2024-10-25

1-Bromo-2-nitro-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-2-nitro-4-(trifluoromethoxy)benzene
- 2-Bromo-5-(trifluoromethoxy)nitrobenzene
- Benzene, 1-bromo-2-nitro-4-(trifluoromethoxy)-
- LHWANFWEBHKYCZ-UHFFFAOYSA-N
- 3-nitro-4-bromotrifluoromethoxybenzene
- TRA0023123
- 2-nitro-4-trifluoromethoxy-bromobenzene
- 2-Nitro-4-(trifluoromethoxy)bromobenzene
- SY020766
- 1-Bromo-2-nitro-4-trifluoromethoxybenzene
- AX8216695
- AB0032986
- C
- 1-Bromo-2-nitro-4-(trifluoromethoxy)benzene (ACI)
- MDL： MFCD13194446
- Inchi： 1S/C7H3BrF3NO3/c8-5-2-1-4(15-7(9,10)11)3-6(5)12(13)14/h1-3H
- InChI Key： LHWANFWEBHKYCZ-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(Br)=CC=C(OC(F)(F)F)C=1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 243
XLogP3: 3.7
Topological Polar Surface Area: 55

Experimental Properties

Boiling Point: 237.8±35.0℃ at 760 mmHg

1-Bromo-2-nitro-4-(trifluoromethoxy)benzene Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

1-Bromo-2-nitro-4-(trifluoromethoxy)benzene Pricemore >>

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Fluorochem	230933-1g	1-Bromo-2-nitro-4-(trifluoromethoxy)benzene	95668-21-6	95%	1g	￡10.00	2022-02-28
Fluorochem	230933-5g	1-Bromo-2-nitro-4-(trifluoromethoxy)benzene	95668-21-6	95%	5g	￡16.00	2022-02-28
Fluorochem	230933-10g	1-Bromo-2-nitro-4-(trifluoromethoxy)benzene	95668-21-6	95%	10g	￡29.00	2022-02-28
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Chemenu	CM255997-100g	1-Bromo-2-nitro-4-(trifluoromethoxy)benzene	95668-21-6	95+%	100g	$192	2021-06-16
Alichem	A013001732-250mg	2-Nitro-4-(trifluoromethoxy)bromobenzene	95668-21-6	97%	250mg	$504.00	2023-08-31
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZJ968-20g	1-Bromo-2-nitro-4-(trifluoromethoxy)benzene	95668-21-6	98%	20g	344.0CNY	2021-08-04
Chemenu	CM255997-100g	1-Bromo-2-nitro-4-(trifluoromethoxy)benzene	95668-21-6	95+%	100g	$192	2022-06-09

1-Bromo-2-nitro-4-(trifluoromethoxy)benzene Production Method

Production Method 1

95668-21-6

Reaction Conditions

Reference

: Halogenation-nitration-fluorination of haloalkylated aromatic compounds

, European Patent Organization, , ,

Production Method 2

407-14-7

95668-21-6

95668-20-5

Reaction Conditions

Reference

: Practical, Highly Convergent, Asymmetric Synthesis of a Selective PPARγ Modulator

Maligres, Peter E.; Humphrey, Guy R.; Marcoux, Jean-Francois; Hillier, Michael C.; Zhao, Dalian; et al, Organic Process Research & Development, 2009, 13(3), 525-534

Production Method 3

2267-23-4

95668-21-6

Reaction Conditions

1.1 Reagents: tert-Butyl nitrite Solvents: Acetonitrile ; 2 min, rt
1.2 Reagents: Copper bromide (CuBr2) ; 1 h, rt

Reference

: Benzimidazole thiophene compounds and their preparation, pharmaceutical compositions and use in the treatment of diseases

, United States, , ,

Production Method 4

95668-21-6

Reaction Conditions

Reference

: 4-benzoylisoxazole herbicides

, World Intellectual Property Organization, , ,

1-Bromo-2-nitro-4-(trifluoromethoxy)benzene Raw materials

1-Bromo-2-nitro-4-(trifluoromethoxy)benzene Preparation Products

1-Bromo-2-nitro-4-(trifluoromethoxy)benzene Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

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